Cas no 36939-51-2 (N,n-dimethyl-4-(1h-phenanthro[9,10-d]imidazol-2-yl)aniline)

N,n-dimethyl-4-(1h-phenanthro[9,10-d]imidazol-2-yl)aniline structure
36939-51-2 structure
Product Name:N,n-dimethyl-4-(1h-phenanthro[9,10-d]imidazol-2-yl)aniline
CAS No:36939-51-2
MF:C23H19N3
MW:337.417064905167
CID:921788
PubChem ID:331296
Update Time:2025-04-19

N,n-dimethyl-4-(1h-phenanthro[9,10-d]imidazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • N,n-dimethyl-4-(1h-phenanthro[9,10-d]imidazol-2-yl)aniline
    • 2-(p-Dimethylaminophenyl)phenanthro< 9,10-d> imidazol; NSC322334; N,N-dimethyl-4-(1H-phenanthro[9,10-d]imidazol-2-yl)-aniline; AC1L78Q4; N,N-Dimethyl-4-(1H-phenanthro[9,10-d]imidazol-2-yl)-anilin; 2-(4-N,N-dimethylanilino)-1H-phenanthro[9,10-d]imidazole;
    • NSC-322334
    • 36939-51-2
    • NSC322334
    • SCHEMBL4793610
    • DTXSID20317940
    • Inchi: 1S/C23H19N3/c1-26(2)16-13-11-15(12-14-16)23-24-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22(21)25-23/h3-14H,1-2H3,(H,24,25)
    • InChI Key: BUEZUAOVMMOSGA-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC(=CC=2)N(C)C)=NC2C3C=CC=CC=3C3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 337.15807
  • Monoisotopic Mass: 337.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 31.9Ų

Experimental Properties

  • PSA: 31.92
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